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Compound of Interest

Compound Name:
3-Bromo-2-oxobornane-8-

sulphonic acid

Cat. No.: B117179 Get Quote

An In-depth Technical Guide to 3-Bromo-2-oxobornane-8-sulphonic Acid: Safety, Handling,

and Application in Chiral Resolution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and an overview

of the primary application for 3-Bromo-2-oxobornane-8-sulphonic acid. The information is

compiled for professionals in research and development who utilize chiral reagents in

asymmetric synthesis.

Chemical Identification and Properties
3-Bromo-2-oxobornane-8-sulphonic acid, often referred to as 3-bromocamphor-8-sulfonic

acid, is a chiral reagent widely employed for the optical resolution of racemic mixtures.[1] It is

most commonly available as its ammonium salt, (+)-3-Bromocamphor-8-sulfonic acid

ammonium salt.[2] The safety and handling data presented in this guide are primarily based on

the readily available Safety Data Sheets (SDS) for this salt, as the free acid is less common

and its handling precautions are largely comparable.

Table 1: Physical and Chemical Properties of (+)-3-Bromocamphor-8-sulfonic acid ammonium

salt
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Property Value Source

CAS Number 14575-84-9 [3]

Molecular Formula C₁₀H₁₈BrNO₄S [3]

Appearance White to off-white powder/solid [3]

Odor Odorless [3]

Incompatible Materials
Strong oxidizing agents,

Strong acids, Strong bases
[4]

Hazardous Decomposition

Products

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO₂), Hydrogen

halides, Sulfur oxides

[4]

Safety and Hazard Information
This chemical is considered hazardous and requires careful handling in a laboratory setting.

The following tables summarize the key hazard classifications and precautionary measures.

Table 2: GHS Hazard Classification

Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315 - Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319 - Causes serious eye

irritation

Specific target organ toxicity –

single exposure (Respiratory

system)

Category 3
H335 - May cause respiratory

irritation

Source:[3]

Table 3: Handling and First Aid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19886~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2000:04:00~~D-3-Bromocamphor-8-sulfonic%20acid%20%20ammoniumsalt~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19886~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2000:04:00~~D-3-Bromocamphor-8-sulfonic%20acid%20%20ammoniumsalt~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19886~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2000:04:00~~D-3-Bromocamphor-8-sulfonic%20acid%20%20ammoniumsalt~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19886~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2000:04:00~~D-3-Bromocamphor-8-sulfonic%20acid%20%20ammoniumsalt~~
https://www.fishersci.com/store/msds?partNumber=AAA19886&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA19886&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19886~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2000:04:00~~D-3-Bromocamphor-8-sulfonic%20acid%20%20ammoniumsalt~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Recommendation

Prevention

Wash hands and any exposed skin thoroughly

after handling. Wear protective gloves, clothing,

eye, and face protection. Avoid breathing dust.

Use only outdoors or in a well-ventilated area.[4]

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or

chemical safety goggles. Wear protective gloves

and clothing to prevent skin exposure.[3][4]

Inhalation

If inhaled, remove the victim to fresh air and

keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you

feel unwell.[3]

Skin Contact

If on skin, wash with plenty of soap and water. If

skin irritation occurs, get medical

advice/attention. Take off contaminated clothing

and wash before reuse.[3]

Eye Contact

If in eyes, rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Get medical

attention.[3]

Storage
Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed.[3][4]

Spill Cleanup
Sweep up and shovel into suitable containers

for disposal. Ensure adequate ventilation.[4]

Experimental Protocols: Chiral Resolution
3-Bromo-2-oxobornane-8-sulphonic acid is a primary tool for the separation of enantiomers

from a racemic mixture of basic compounds, such as amines.[1] The fundamental principle

involves the formation of diastereomeric salts, which possess different physical properties

(notably solubility), allowing for their separation by fractional crystallization.
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General Methodology for Chiral Resolution of a Racemic
Amine

Salt Formation: The racemic basic compound (e.g., an amine) is reacted with an equimolar

amount of the chiral resolving agent, 3-Bromo-2-oxobornane-8-sulphonic acid, in a

suitable solvent. This reaction forms a mixture of two diastereomeric salts.

Fractional Crystallization: The solvent is chosen such that one of the diastereomeric salts is

significantly less soluble than the other. Upon cooling or concentration of the solution, the

less soluble diastereomer will preferentially crystallize out.

Isolation: The crystallized diastereomeric salt is isolated by filtration. The purity of the

isolated salt can be improved by recrystallization.

Liberation of the Enantiomer: The purified diastereomeric salt is then treated with a base

(e.g., sodium hydroxide) to neutralize the sulfonic acid and liberate the free base of the

desired enantiomer. The deprotonated resolving agent remains in the aqueous layer, while

the optically pure amine can be extracted with an organic solvent.

Recovery: The resolving agent can often be recovered from the aqueous layer by

acidification and extraction, allowing for its reuse. The other enantiomer can be recovered

from the mother liquor from the initial crystallization step.

A patent for a related process describes a method where a racemic α-amino acid is mixed with

ammonium 3-bromocamphor-8-sulfonic acid in acetic acid with a catalytic amount of an

aldehyde.[5] This forms a slurry where the diastereomeric salts can be separated.[5]

Visualized Workflows
The following diagrams illustrate the logical flow of processes involving 3-Bromo-2-
oxobornane-8-sulphonic acid.
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Figure 1: General Handling and Storage Workflow
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Figure 1: General Handling and Storage Workflow
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Figure 2: Chiral Resolution Experimental Workflow
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Figure 2: Chiral Resolution Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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